Cas no 2159779-44-7 (2,4-bis(methoxymethyl)cyclopentan-1-ol)

• Product Name: 2,4-bis(methoxymethyl)cyclopentan-1-ol
• CAS No: 2159779-44-7
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• CID: 6508136
• PubChem ID: 165589767
• Update Time: 2025-10-28

2,4-bis(methoxymethyl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,4-bis(methoxymethyl)cyclopentan-1-ol
• 2159779-44-7
• EN300-1637684

• Inchi： 1S/C9H18O3/c1-11-5-7-3-8(6-12-2)9(10)4-7/h7-10H,3-6H2,1-2H3
• InChI Key： XHWFBQLAYGWZSS-UHFFFAOYSA-N
• SMILES： OC1CC(COC)CC1COC

Computed Properties

• Exact Mass: 174.125594432g/mol
• Monoisotopic Mass: 174.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.7Ų

Additional information on 2,4-bis(methoxymethyl)cyclopentan-1-ol

2,4-Bis(methoxymethyl)cyclopentan-1-ol: A Comprehensive Overview

The compound 2,4-bis(methoxymethyl)cyclopentan-1-ol (CAS No. 2159779-44-7) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, characterized by its cyclopentane ring substituted with methoxymethyl groups at positions 2 and 4 and a hydroxyl group at position 1, has garnered attention due to its unique structural properties and potential for functionalization. Recent advancements in synthetic methodologies and materials science have further highlighted its utility in developing advanced materials and bioactive compounds.

Structural Analysis and Physical Properties

The molecular structure of 2,4-bis(methoxymethyl)cyclopentan-1-ol is defined by a cyclopentane ring system with two methoxymethyl substituents and a hydroxyl group. The cyclopentane ring provides a rigid framework, while the methoxymethyl groups introduce flexibility and functional diversity. The hydroxyl group at position 1 imparts hydrophilic properties, making the compound suitable for applications requiring both hydrophobic and hydrophilic interactions.

Recent studies have focused on the physical properties of this compound, including its melting point, boiling point, and solubility. These properties are influenced by the balance between the rigid cyclopentane ring and the flexible methoxymethyl substituents. The compound exhibits moderate solubility in organic solvents such as dichloromethane and THF, making it amenable to various synthetic transformations.

Synthesis and Functionalization

The synthesis of 2,4-bis(methoxymethyl)cyclopentan-1-ol involves multi-step processes that combine principles of organic synthesis with modern catalytic techniques. Recent research has emphasized the use of enantioselective synthesis to produce enantiomerically pure derivatives, which are valuable in pharmaceutical applications.

One notable approach involves the oxidation of a cyclopentanol derivative followed by selective alkylation to introduce the methoxymethyl groups. This method leverages transition metal catalysts to achieve high yields and selectivity. Additionally, advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched variants of this compound.

Applications in Materials Science

2,4-Bis(methoxymethyl)cyclopentan-1-ol has found applications in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under controlled conditions makes it a valuable monomer for synthesizing high-performance materials.

Recent studies have explored its use in developing biodegradable polymers for sustainable applications. The compound's hydroxyl group facilitates polymerization reactions, while the methoxymethyl groups contribute to the mechanical properties of the resulting polymers.

Furthermore, this compound has been employed as a building block for dendrimers and hyperbranched polymers. These structures exhibit unique properties such as high surface area and controlled porosity, making them suitable for drug delivery systems and catalytic applications.

Biochemical Applications

The biochemical potential of 2,4-bis(methoxymethyl)cyclopentan-1-ol lies in its ability to serve as a chiral building block for drug discovery. Its enantiomerically pure derivatives are valuable in asymmetric synthesis strategies aimed at producing bioactive molecules.

Recent research has focused on its role as a ligand in metalloenzyme mimics. The compound's structural features allow it to coordinate with metal ions, enabling catalytic activities similar to those observed in natural enzymes.

In addition, this compound has been investigated for its potential as an anti-inflammatory agent. Studies have shown that certain derivatives exhibit potent anti-inflammatory activity through mechanisms involving inhibition of pro-inflammatory cytokines.

Environmental Considerations

The environmental impact of 2,4-bis(methoxymethyl)cyclopentan-1-ol is an area of growing interest due to increasing concerns about chemical sustainability. Recent studies have evaluated its biodegradability under various environmental conditions.

Research indicates that this compound exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by temperature and microbial activity. Efforts are underway to develop more sustainable synthetic routes that minimize waste generation and energy consumption.

Future Perspective

Conclusion